2-{5-Methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride
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Overview
Description
“2-{5-Methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2137916-32-4 . It has a molecular weight of 233.79 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H11NS2.ClH/c1-6-4-8-7 (2-3-10)5-11-9 (8)12-6;/h4-5H,2-3,10H2,1H3;1H . This indicates that the compound has a complex structure involving sulfur and nitrogen atoms.Scientific Research Applications
Pharmaceutical Development
This compound is often explored for its potential in pharmaceutical applications due to its unique chemical structure. Researchers investigate its properties to develop new drugs, particularly those targeting neurological conditions. Its amine group can interact with various biological targets, making it a candidate for drug discovery and development .
Organic Electronics
The thieno[2,3-b]thiophene core of this compound is of interest in the field of organic electronics. Its conjugated system allows for efficient charge transport, making it useful in the development of organic semiconductors. These materials are crucial for creating flexible electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics .
Material Science
In material science, this compound is studied for its potential to form novel materials with unique properties. Its ability to form stable crystalline structures can be leveraged to create materials with specific mechanical, thermal, or electrical properties. This makes it valuable for applications in advanced manufacturing and nanotechnology .
Chemical Synthesis
The compound serves as a building block in chemical synthesis. Its structure allows for various chemical modifications, enabling the synthesis of more complex molecules. This is particularly useful in the development of new synthetic pathways and the production of specialty chemicals .
Biological Research
In biological research, this compound is used as a probe to study biochemical pathways. Its interactions with biological molecules can help elucidate mechanisms of action for various biological processes. This is important for understanding disease mechanisms and developing therapeutic strategies .
Catalysis
Researchers explore this compound for its catalytic properties. Its unique structure can facilitate various chemical reactions, making it a potential catalyst in organic synthesis. This is particularly relevant for developing more efficient and sustainable chemical processes .
Polymer Science
In polymer science, this compound is investigated for its ability to form conductive polymers. These polymers have applications in creating advanced materials for electronics, coatings, and other industrial applications. The compound’s structure allows for the formation of polymers with desirable electrical and mechanical properties.
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Safety and Hazards
properties
IUPAC Name |
2-(5-methylthieno[2,3-b]thiophen-3-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NS2.ClH/c1-6-4-8-7(2-3-10)5-11-9(8)12-6;/h4-5H,2-3,10H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVWYYIWTIBMXKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(S1)SC=C2CCN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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